Cas no 708-06-5 (2-hydroxynaphthalene-1-carbaldehyde)

2-hydroxynaphthalene-1-carbaldehyde Properties

Names and Identifiers

• 2-Hydroxy-1-naphthaldehyde
• .β.-Hydroxy-.α.-naphthaldehyde
• 1-Formylnaphthalen-2-ol
• 2-Hydroxy-1-naphthaldehyde,tech.100GR
• 2-Hydroxy-1-naphthaldehyde,tech.500GR
• 2-Hydroxy-1-naphthaldehyde,tech.5GR
• &#946
• 1-Formyl-2-hydroxy-nap
• 1-Formyl-2-naphthol
• 1-Hydroxy-2-naphthalenecarboxaldehyde
• 1-Naphthaldehyde, 2-hydroxy-
• 2-Hydroxy-1-naphthalaldehyde
• 2-Hydroxy-1-naphthaldehyde, tech.
• 2-Hydroxy-1-naphthalenealdehyde
• 2-Hydroxy-1-naphthalenecarbonal
• 2-Hydroxy-1-naphthalenecarboxaldehyde
• 2-Hydroxy-1-naphthylaldehyde
• 2-Hydroxy-1-napthaldehyde
• 2-Hydroxynaphthaldehyde
• 2-Hydroxy-α-naphthaldehyde
• 2-Naphthol 1-carboxaldehyde
• -Hydroxynaphthaldehyde
• -Hydroxy-α-naphthaldehyde
• β-Naphthol-1-aldehyde
• 2-Naphthol-1-aldehyde
• 2-hydroxynaphthalene-1-carbaldehyde
• 1-Naphthalenecarboxaldehyde, 2-hydroxy-
• beta-Hydroxynaphthaldehyde
• PP9CFN7QNL
• 2-hydroxy-naphthalene-1-carbaldehyde
• AC-5786
• Probes2_000080
• InChI=1/C11H8O2/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-7,13
• NSC 2104
• EC 211-902-0
• CS-W017605
• 1-Formyl-2-hydroxy-naphthalene
• 2-Hydroxy-.alpha.-naphthaldehyde
• AI3-24517
• FT-0612522
• NS00007147
• A23776
• HY-W016889
• D77812
• 2-hydroxy-naphthalene 1-carbaldehyde
• EN300-18408
• .beta.-Hydroxy-.alpha.-naphthaldehyde
• NSC-2104
• BB 0243290
• 2-Hydroxy-naphthaldehyde
• 2-Hydroxy-1-naphthaldehyde, technical grade
• beta-Hydroxy-alpha-naphthaldehyde
• Z57772483
• DTXSID9061041
• AH-034/32464020
• CFL-137
• F0020-1892
• AKOS000118889
• NC-014
• .beta.-Hydroxynaphthaldehyde
• 101482-89-7
• SCHEMBL304032
• CHEBI:137369
• 1-naphthalenecarboxaldehyde, 2-hydroxy
• 2-hydroxynaphthalene-1-aldehyde
• NSC2104
• Q63398130
• PD139178
• Q-200286
• CHEMBL3265255
• UNII-PP9CFN7QNL
• MFCD00004005
• H0275
• BRN 0742777
• AMY40301
• A18872
• NSC-402586
• EINECS 211-902-0
• 2-hydroxy-1-naphthoaldehyde
• 708-06-5
• 4-08-00-01160 (Beilstein Handbook Reference)
• BDBM50013794
• (z)-1-(hydroxymethylene)naphthalen-2(1h)-one
• AS-14481
• 2-Hydroxynaphthalene-1-carboxaldehyde
• DB-055453
• Naphthalenecarboxaldehyde, 2-hydroxy-
• STK189371
• +Expand

• MDL： MFCD00004005
• InChIKey： NTCCNERMXRIPTR-UHFFFAOYSA-N
• Inchi： 1S/C11H8O2/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-7,13H
• SMILES： O([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1C([H])=O

Computed Properties

• Exact Mass: 172.052429g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.052429g/mol
• Monoisotopic Mass: 172.052429g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 2.35790
• PSA: 37.3
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Soluble in water (40 g/L at 20°C).
• Boiling Point: 192°C/27mmHg(lit.)
• Melting Point: 81.0 to 84.0 deg-C
• Flash Point: 191-193°C/27mm
• Color/Form: Colorless needle like or prismatic crystals.
• Solubility: Insoluble in water, soluble in ethanol, diethyl ether and petroleum ether, soluble in aqueous alkali solution, soluble in concentrated sulfuric acid and yellow.
• Sensitiveness: Air Sensitive
• Density: 1.1153 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone